Cas no 1804483-16-6 (Ethyl 6-(fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 6-(fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804483-16-6
• MF: C₁₀H₉F₄NO₄
• MW: 283.176377058029
• CID: 4814832
• Update Time: 2025-10-29

Ethyl 6-(fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H9F4NO4/c1-2-18-9(17)7-6(16)3-5(4-11)15-8(7)19-10(12,13)14/h3H,2,4H2,1H3,(H,15,16)
• InChI Key： FPAKVRANDBJPTN-UHFFFAOYSA-N
• SMILES： FCC1=CC(C(C(=O)OCC)=C(N1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 453
• XLogP3: 2.1
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 6-(fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate

Ethyl 6-(fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate: A Comprehensive Overview

Ethyl 6-(fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate, with CAS No. 1804483-16-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agricultural science. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and applications. The structure of this compound is characterized by a pyridine ring substituted with several functional groups, including a fluoromethyl group, a hydroxyl group, and a trifluoromethoxy group, along with an ethyl ester moiety.

The synthesis of Ethyl 6-(fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate involves a series of intricate chemical reactions, including nucleophilic substitutions, oxidations, and esterifications. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and better purity. The compound's unique structure makes it a valuable precursor in the development of novel bioactive molecules, particularly in the context of drug discovery and agrochemicals.

One of the most notable applications of this compound is in the field of pesticide development. Studies have demonstrated that Ethyl 6-(fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate exhibits potent insecticidal activity against various agricultural pests. Its ability to target specific insect receptors makes it a promising candidate for the creation of eco-friendly pesticides that minimize environmental impact. Furthermore, research into its mechanism of action has provided valuable insights into the design of more effective pest control agents.

In addition to its agricultural applications, this compound has also shown potential in the pharmaceutical industry. Preclinical studies suggest that Ethyl 6-(fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate may possess anti-inflammatory and antioxidant properties. These findings have sparked interest in exploring its therapeutic potential for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Ongoing research is focused on optimizing its pharmacokinetic profile to enhance bioavailability and reduce toxicity.

The structural uniqueness of Ethyl 6-(fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate also makes it an attractive candidate for materials science applications. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. Recent studies have highlighted its potential as a versatile building block for constructing advanced materials with tailored properties.

In conclusion, Ethyl 6-(fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804483-16-6) is a multifaceted compound with significant implications across various scientific domains. Its diverse applications in agriculture, medicine, and materials science underscore its importance as a key player in modern chemical research. As ongoing studies continue to unravel its full potential, this compound is poised to make substantial contributions to both academic and industrial advancements.